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Compound of Interest

Compound Name: NMS-P515

Cat. No.: B15588095

For Researchers, Scientists, and Drug Development Professionals

Introduction

NMS-P515 is a potent and stereospecific inhibitor of Poly(ADP-ribose) polymerase 1 (PARP-1),
a key enzyme in the DNA damage response (DDR) pathway.[1][2][3] Accurate and consistent
preparation of NMS-P515 stock solutions is critical for obtaining reliable and reproducible
results in preclinical research and drug development. This document provides a detailed
protocol for the preparation, storage, and handling of NMS-P515 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for NMS-P515 are summarized in the table
below.
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Property Value Source(s)
Molecular Weight 355.47 g/mol [4]
Appearance White to off-white solid [4]
Solubility in DMSO 3.33 mg/mL (9.37 mM) [4]

) -20°C for up to 3 years; 4°C for
Storage (Solid) up to 2 years [4]

) -80°C for up to 6 months;
Storage (in DMSO) . [4]
-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM
NMS-P515 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NMS-P515 in Dimethyl
Sulfoxide (DMSO).

Materials:

e NMS-P515 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or vials (sterile, polypropylene)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Ultrasonic bath (optional)

Procedure:
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Pre-equilibration: Before opening, allow the vial of NMS-P515 powder to equilibrate to room
temperature for at least 60 minutes. This prevents condensation of moisture onto the
compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of NMS-P515 powder into the tube. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 3.55 mg of NMS-P515.

o Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Example: 10 mM x 1 mL x 355.47 g/mol / 1000 = 3.55 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the NMS-P515 powder. For the example above, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, brief sonication in an ultrasonic bath
may be required.[4] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge
tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4]

Mandatory Visualizations
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Caption: Experimental workflow for NMS-P515 stock solution preparation.
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Caption: Simplified PARP-1 signaling pathway and the inhibitory action of NMS-P515.

Concluding Remarks

The protocols and data presented herein are intended to serve as a comprehensive guide for
the preparation and handling of NMS-P515 stock solutions. Adherence to these guidelines will
help ensure the integrity and activity of the compound, leading to more reliable and
reproducible experimental outcomes. As with any chemical reagent, appropriate personal
protective equipment should be worn, and all handling should be performed in a designated
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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